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Compound of Interest

Compound Name: Mebeverine Hydrochloride

Cat. No.: B135855

An objective comparison of the in vitro dissolution performance of generic and brand-name
Mebeverine hydrochloride 200 mg extended-release capsules, supported by experimental
data.

This guide provides a comprehensive analysis for researchers, scientists, and drug
development professionals on the comparative dissolution profiles of various generic
Mebeverine capsules against the innovator brand, Colofac® retard. The following sections
detail the experimental protocols, present quantitative dissolution data, and visualize the testing
workflow.

Data Presentation

The dissolution profiles of five different generic Mebeverine HCI 200 mg extended-release
capsules (T1, T2, T3, T4, T5) were compared against the innovator brand (T6 - Colofac®
retard). The cumulative percentage of drug release was measured at various time points over a
16-hour period. The results indicate that while some generic formulations exhibit dissolution
profiles similar to the brand-name product, others show significant deviations.[1][2][3][4]
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T6

Time
T1 (%) T2 (%) T3 (%) T4 (%) T5 (%) (Brand)

(hours)

(%)
1 29.54 24.58 25.12 28.45 27.65 26.87
2 45.11 35.47 36.89 42.11 41.23 40.15
4 63.22 48.78 50.14 59.87 58.99 57.65
6 75.89 59.12 61.23 72.45 71.56 70.21
8 85.43 66.43 68.76 81.23 80.11 79.54
12 94.12 72.11 74.32 90.11 89.54 88.98
16 98.69 74.36 76.87 94.56 93.87 92.45

Data summarized from a study comparing five generic mebeverine products with the innovator
brand.[1]

Notably, formulations T2 and T3 showed a slower and incomplete drug release compared to
the innovator brand, failing to meet the United States Pharmacopoeia (USP) requirements for
dissolution similarity.[1][2][3] In contrast, generics T1, T4, and T5 demonstrated dissolution
profiles that were comparable to the brand-name product.[1][2][3]

Experimental Protocols

The following is a detailed methodology for conducting a comparative in vitro dissolution study
of Mebeverine hydrochloride extended-release capsules.

1. Materials and Equipment:
o Dissolution Apparatus: USP Type | (Basket)[5][6]

o Spectrophotometer: UV-Visible spectrophotometer capable of measuring absorbance at 263
nm.[6]

¢ Dissolution Media:
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o 0.1 N Hydrochloric (HCI) acid[5][6]

o Phosphate buffer (pH 6.8)[6][7]

Products: Generic and brand-name Mebeverine HCI 200 mg extended-release capsules.

. Dissolution Parameters:

Apparatus: USP Type | (Basket)

Rotation Speed: 100 RPM[5]

Temperature: 37 + 0.5°C[6]

Volume of Medium: 750 ml of 0.1 N HCI for the first 2 hours, followed by the addition of 250
ml of 0.2 M tribasic sodium phosphate to adjust the pH to 6.8 for the remainder of the study.

[6]

Sampling Times: Aliquots are withdrawn at predetermined time intervals (e.g., 0.5, 1, 1.5, 2,
3,4,6,7,9, 10, 11, and 12 hours).[6]

Sample Replacement: An equal volume of fresh, pre-warmed dissolution medium is replaced
after each sampling to maintain a constant volume.[6]

. Analytical Procedure:

Samples are filtered through a 0.45 um nylon filter.[5]

The absorbance of the sample solutions is measured at 263 nm using a UV
spectrophotometer, with the dissolution medium serving as a blank.[5][6]

The cumulative percentage of drug released at each time point is calculated.

. Data Analysis:

The dissolution profiles of the generic products are compared to the innovator brand.

Similarity (f2) and dissimilarity (f1) factors are calculated to quantitatively compare the
dissolution profiles.[1][2] An f2 value between 50 and 100 suggests similarity between the
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two dissolution profiles.

Workflow Visualization

The following diagram illustrates the logical workflow of a comparative dissolution study for
generic and brand-name drug products.
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Caption: Experimental Workflow for Comparative Dissolution Profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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